Cas no 1806991-75-2 (3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine
• CAS No: 1806991-75-2
• MF: C₈H₄ClF₆N
• MW: 263.567481994629
• CID: 4884890
• Update Time: 2025-10-22

3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4ClF6N/c9-2-3-4(8(13,14)15)1-5(6(10)11)16-7(3)12/h1,6H,2H2
• InChI Key： PJSYGZYRDFZOTK-UHFFFAOYSA-N
• SMILES： ClCC1=C(N=C(C(F)F)C=C1C(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine

Research Briefing on 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine (CAS: 1806991-75-2)

In recent years, the compound 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine (CAS: 1806991-75-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique fluorinated and chlorinated functional groups, has shown promising potential in various applications, including agrochemicals and pharmaceutical intermediates. The presence of multiple halogen substituents enhances its reactivity and binding affinity, making it a valuable scaffold for further chemical modifications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of this compound. The research team employed a multi-step synthesis approach, starting from commercially available pyridine derivatives, to achieve high yields and purity. The compound's structural elucidation was confirmed using advanced spectroscopic techniques, including NMR and mass spectrometry. The study highlighted its role as a key intermediate in the development of novel agrochemicals, particularly as a potential herbicide due to its inhibitory effects on specific plant enzymes.

Further investigations into the pharmacological applications of 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine have revealed its potential as a building block for drug discovery. Its ability to act as a versatile intermediate in the synthesis of more complex molecules has been demonstrated in several recent patents. For instance, one patent application described its use in the development of kinase inhibitors, which are crucial for targeting cancer-related pathways. The compound's unique electronic properties, conferred by the trifluoromethyl and difluoromethyl groups, contribute to its enhanced binding affinity and metabolic stability.

In addition to its synthetic utility, the compound's environmental and toxicological profiles have been subjects of recent research. A study conducted by the Environmental Protection Agency (EPA) evaluated its biodegradability and ecotoxicological effects. The results indicated moderate persistence in soil but low toxicity to non-target organisms, suggesting that it could be a safer alternative to existing agrochemicals. However, further long-term studies are needed to fully assess its environmental impact.

The growing interest in 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine is also reflected in the increasing number of commercial suppliers offering this compound. Companies such as Sigma-Aldrich and TCI Chemicals have listed it in their catalogs, highlighting its high demand in both academic and industrial research. The compound's availability has facilitated its adoption in high-throughput screening and combinatorial chemistry, enabling researchers to explore its applications more efficiently.

Looking ahead, the potential of 3-(Chloromethyl)-6-(difluoromethyl)-2-fluoro-4-(trifluoromethyl)pyridine in drug discovery and agrochemical development remains vast. Future research directions may include optimizing its synthetic routes for scalability, exploring its interactions with biological targets, and investigating its derivatives for enhanced activity and selectivity. Collaborative efforts between academia and industry will be essential to unlock the full potential of this versatile compound.